Cas no 331966-05-3 (2-Amino-7,8-dihydro-7,7-dimethyl-4-propyl-5(6H)quinazolinone)

• Product Name: 2-Amino-7,8-dihydro-7,7-dimethyl-4-propyl-5(6H)quinazolinone
• CAS No: 331966-05-3
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 301777
• PubChem ID: 2834688
• Update Time: 2025-05-27

2-Amino-7,8-dihydro-7,7-dimethyl-4-propyl-5(6H)quinazolinone Chemical and Physical Properties

Names and Identifiers

• 5(6H)-Quinazolinone,2-amino-7,8-dihydro-7,7-dimethyl-4-propyl-
• 2-Amino-7,8-dihydro-7,7-dimethyl-4-propyl-5(6H)quinazolinone
• 2-amino-7,7-dimethyl-4-propyl-6,8-dihydroquinazolin-5-one
• 2-AMINO-7,8-DIHYDRO-7,7-DIMETHYL-4-PROPYL-5(6H)-QUINAZOLINONE
• Oprea1_547284
• SMR000054205
• DTXSID30385413
• J-019080
• 2-amino-7,7-dimethyl-4-propyl-5,6,7,8-tetrahydroquinazolin-5-one
• CHEMBL1302588
• SR-01000199190-1
• Oprea1_580448
• HMS2276P24
• SR-01000199190
• 331966-05-3
• AKOS030240219
• 2-Amino-7,7-dimethyl-4-propyl-7,8-dihydroquinazolin-5(6H)-one
• CBDivE_014534
• SCHEMBL10025799
• MLS000104270
• FT-0661732

• Inchi： 1S/C13H19N3O/c1-4-5-8-11-9(16-12(14)15-8)6-13(2,3)7-10(11)17/h4-7H2,1-3H3,(H2,14,15,16)
• InChI Key： MNXZQFMWFYKCDE-UHFFFAOYSA-N
• SMILES： O=C1C2=C(CCC)N=C(N)N=C2CC(C)(C)C1

Computed Properties

• Exact Mass: 233.15300
• Monoisotopic Mass: 233.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• Melting Point: 117-119°C
• PSA: 68.87000
• LogP: 2.74760